Cas no 755752-40-0 (2-Piperidinecarboxylicacid, 4-ethyl-, (2S,4R)-)
755752-40-0 structure
Product Name:2-Piperidinecarboxylicacid, 4-ethyl-, (2S,4R)-
CAS No:755752-40-0
MF:C8H15NO2
MW:157.210202455521
CID:548998
PubChem ID:45082205
Update Time:2025-04-19
2-Piperidinecarboxylicacid, 4-ethyl-, (2S,4R)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Piperidinecarboxylicacid, 4-ethyl-, (2S,4R)-
- 2-Piperidinecarboxylicacid,4-ethyl-,(2S,4R)-(9CI)
- EN300-1723666
- DTXSID00665178
- (2S,4R)-4-Ethylpiperidine-2-carboxylic acid
- Rel-(2S,4R)-4-Ethylpiperidine-2-carboxylic acid
- 2-Piperidinecarboxylicacid,4-ethyl-,cis-(9CI)
- starbld0018520
- 767594-41-2
- 755752-40-0
- rac-(2R,4S)-4-ethylpiperidine-2-carboxylic acid
-
- Inchi: 1S/C8H15NO2/c1-2-6-3-4-9-7(5-6)8(10)11/h6-7,9H,2-5H2,1H3,(H,10,11)/t6-,7+/m1/s1
- InChI Key: FMRBNNFMLPDYAJ-RQJHMYQMSA-N
- SMILES: OC([C@@H]1C[C@H](CC)CCN1)=O
Computed Properties
- Exact Mass: 157.11
- Monoisotopic Mass: 157.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -1
- Topological Polar Surface Area: 49.3A^2
Experimental Properties
- PSA: 49.33000
- LogP: 1.17800
2-Piperidinecarboxylicacid, 4-ethyl-, (2S,4R)- Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
755752-40-0 (2-Piperidinecarboxylicacid, 4-ethyl-, (2S,4R)-) Related Products
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- 4043-87-2(DL-Pipecolinic acid)
- 103201-78-1((2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid)
- 9002-01-1(Streptokinase)
- 99571-58-1(6-Methylpiperidine-2-carboxylic acid)
- 6113-61-7(N-Formyl-L-leucine)
- 3105-95-1((2S)-piperidine-2-carboxylic acid)
- 535-75-1(Pipecolic acid)
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